Cas no 28165-60-8 (2,3-Dichloro-6-nitrophenol)

• Product Name: 2,3-Dichloro-6-nitrophenol
• CAS No: 28165-60-8
• MF: C₆H₃Cl₂NO₃
• MW: 207.998919725418
• MDL: MFCD08458821
• CID: 2093815
• PubChem ID: 10560275
• Update Time: 2025-10-30

2,3-Dichloro-6-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 2,3-Dichloro-6-nitrophenol
• Phenol, 2,​3-​dichloro-​6-​nitro-
• 28165-60-8
• F19868
• 5,6-dichloro-2-nitrophenol
• SCHEMBL5595026
• dichloro-6-nitrophenol
• AS-58864
• AKOS025287466
• DA-27437
• MFCD08458821
• CS-0060320
• 2-nitro-5,6 dichlorophenol
• SJWMPHKDBJQBBJ-UHFFFAOYSA-N

• MDL： MFCD08458821
• Inchi： 1S/C6H3Cl2NO3/c7-3-1-2-4(9(11)12)6(10)5(3)8/h1-2,10H
• InChI Key： SJWMPHKDBJQBBJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1O)[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 206.9489983g/mol
• Monoisotopic Mass: 206.9489983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 66Ų

Additional information on 2,3-Dichloro-6-nitrophenol

Professional Introduction to 2,3-Dichloro-6-nitrophenol (CAS No: 28165-60-8)

2,3-Dichloro-6-nitrophenol, with the chemical formula C₆H₃Cl₂NO₃, is a significant intermediate in the field of organic synthesis and pharmaceutical chemistry. This compound, identified by its CAS number 28165-60-8, has garnered attention due to its versatile applications in the development of various chemical entities. Its unique structural features, characterized by the presence of both chlorine and nitro substituents on a phenolic ring, make it a valuable precursor for synthesizing more complex molecules.

The chemical properties of 2,3-Dichloro-6-nitrophenol contribute to its utility in multiple domains. The electron-withdrawing nature of the nitro group and the electron-donating effects of chlorine atoms influence its reactivity and solubility characteristics. These properties are exploited in synthetic pathways to achieve selective modifications and functionalizations, which are crucial for pharmaceutical applications.

In recent years, research has highlighted the role of 2,3-Dichloro-6-nitrophenol in the development of novel therapeutic agents. Its derivatives have been explored as potential candidates for treating various diseases due to their ability to interact with biological targets in specific ways. For instance, studies have demonstrated its significance in designing compounds that exhibit antimicrobial and anti-inflammatory properties.

The synthesis of 2,3-Dichloro-6-nitrophenol typically involves nitration and chlorination reactions on a phenolic precursor. These processes require careful optimization to ensure high yield and purity. Advances in catalytic methods have improved the efficiency of these reactions, making the production of this compound more sustainable and scalable.

The pharmacological relevance of 2,3-Dichloro-6-nitrophenol extends beyond its direct use as a drug candidate. It serves as a key intermediate in the synthesis of more complex molecules that target specific biological pathways. For example, researchers have utilized this compound to develop inhibitors of enzymes involved in cancer progression. The structural flexibility offered by its chloro and nitro substituents allows for fine-tuning of pharmacokinetic profiles, enhancing drug efficacy.

The environmental impact of handling 2,3-Dichloro-6-nitrophenol is also a critical consideration. While it is not classified as a hazardous material under standard regulations, proper handling procedures must be followed to ensure safety. Industrial applications often involve closed-system processing to minimize exposure risks. Waste management strategies focus on neutralizing any residual compounds before disposal.

In academic research, 2,3-Dichloro-6-nitrophenol continues to be a subject of interest due to its potential in medicinal chemistry. Investigative studies are ongoing to uncover new derivatives with enhanced therapeutic benefits. Collaborative efforts between academia and industry are fostering innovation in this area, leading to promising developments in drug discovery.

The future prospects for 2,3-Dichloro-6-nitrophenol are bright, with increasing applications anticipated in both research and industrial settings. As synthetic methodologies evolve, the accessibility and versatility of this compound will likely expand, opening new avenues for chemical exploration. Its role as a building block for advanced pharmaceuticals ensures that it will remain a cornerstone in organic synthesis for years to come.